8/'-Oxo-6-hydroxydihydrophaseic acid
8/'-Oxo-6-hydroxydihydrophaseic acid
Brand Name:
Vulcanchem
CAS No.:
1388075-44-2
VCID:
VC0113417
InChI:
InChI=1S/C15H20O7/c1-13-6-10(17)7-14(2,22-12(13)20)15(13,21)4-3-9(8-16)5-11(18)19/h3-5,10,16-17,21H,6-8H2,1-2H3,(H,18,19)/b4-3+,9-5+/t10-,13+,14+,15-/m0/s1
SMILES:
CC12CC(CC(C1(C=CC(=CC(=O)O)CO)O)(OC2=O)C)O
Molecular Formula:
C15H20O7
Molecular Weight:
312.318
8/'-Oxo-6-hydroxydihydrophaseic acid
CAS No.: 1388075-44-2
Reference Standards
VCID: VC0113417
Molecular Formula: C15H20O7
Molecular Weight: 312.318
CAS No. | 1388075-44-2 |
---|---|
Product Name | 8/'-Oxo-6-hydroxydihydrophaseic acid |
Molecular Formula | C15H20O7 |
Molecular Weight | 312.318 |
IUPAC Name | (2E,4E)-5-[(1S,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl]-3-(hydroxymethyl)penta-2,4-dienoic acid |
Standard InChI | InChI=1S/C15H20O7/c1-13-6-10(17)7-14(2,22-12(13)20)15(13,21)4-3-9(8-16)5-11(18)19/h3-5,10,16-17,21H,6-8H2,1-2H3,(H,18,19)/b4-3+,9-5+/t10-,13+,14+,15-/m0/s1 |
Standard InChIKey | LYUJWBPVDZIFEZ-JXOMVMERSA-N |
SMILES | CC12CC(CC(C1(C=CC(=CC(=O)O)CO)O)(OC2=O)C)O |
Appearance | Cryst. |
Last Modified | Aug 20 2021 |
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